Cas no 15182-68-0 (1-(4-Ethoxyphenyl)-5-mercapto-1H-tetrazole)

1-(4-Ethoxyphenyl)-5-mercapto-1H-tetrazole structure
15182-68-0 structure
Product Name:1-(4-Ethoxyphenyl)-5-mercapto-1H-tetrazole
CAS No:15182-68-0
MF:C9H10N4OS
MW:222.266899585724
MDL:MFCD02252889
CID:120849
PubChem ID:87558295
Update Time:2025-04-18

1-(4-Ethoxyphenyl)-5-mercapto-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

    • 5H-Tetrazole-5-thione,1-(4-ethoxyphenyl)-1,2-dihydro-
    • 1-(4-Ethoxyphenyl)-5-mercapto-1H-tetrazole
    • 1-(4-ethoxyphenyl)-2H-tetrazole-5-thione
    • 1-(4-Ethoxyphenyl)-1H-tetrazole-5-thiol
    • 2-Tetrazoline-5-thione,1-(p-ethoxyphenyl)- (7CI,8CI)
    • 4-ETHOXY PMT
    • 4-(5-MERCAPTOTETRAZOLO)PHENETOLE
    • 4-(5-mercaptotetrazole)Phenetole
    • 1-(4-ethoxyphenyl)-1,2-dihydro-5H-Tetrazole-5-thione
    • AKOS BBS-00000556
    • 1-(4-ethoxyphenyl)-1,2,3,4-tetraazole-5-thiol
    • SBB038424
    • STL264528
    • VZ20948
    • BAS 15425027
    • ST50113648
    • CCG-47164
    • MFCD02252889
    • AKOS000268204
    • SCHEMBL3418827
    • A809225
    • J-008851
    • SY053565
    • SCHEMBL8710433
    • 1-(4-ethoxyphenyl)-2H-1,2,3,4-tetrazole-5-thione
    • 1-(4-ETHOXYPHENYL)-1,4-DIHYDRO-5H-1,2,3,4-TETRAAZOLE-5-THIONE
    • E0668
    • DTXSID70357417
    • BS-44001
    • SR-01000636805-1
    • 15182-68-0
    • FT-0637198
    • D90550
    • AKOS000347995
    • CS-0320899
    • SCHEMBL26126699
    • ASFXKDBHBVHSLT-UHFFFAOYSA-N
    • DB-018576
    • MDL： MFCD02252889
    • Inchi： 1S/C9H10N4OS/c1-2-14-8-5-3-7(4-6-8)13-9(15)10-11-12-13/h3-6H,2H2,1H3,(H,10,12,15)
    • InChI Key： ASFXKDBHBVHSLT-UHFFFAOYSA-N
    • SMILES： S=C1N=NNN1C1C=CC(=CC=1)OCC

Computed Properties

  • Exact Mass: 222.05800
  • Monoisotopic Mass: 222.05753213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 3.2
  • Topological Polar Surface Area: 81.3

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.39
  • Melting Point: 160°C(lit.)
  • Boiling Point: 320.1°C at 760 mmHg
  • Flash Point: 147.4°C
  • Refractive Index: 1.683
  • PSA: 91.63000
  • LogP: 1.34970
  • Solubility: Not determined

1-(4-Ethoxyphenyl)-5-mercapto-1H-tetrazole Security Information

  • Symbol: GHS02
  • Prompt：warning
  • Hazard Statement： H228
  • Warning Statement： P210-P240-P241-P280
  • Hazardous Material transportation number：UN 1198 3/PG 3
  • WGK Germany：2
  • Safety Instruction： S36/37; S33; S16; S26
  • RTECS：LP8925000
  • Hazardous Material Identification： T Xn F+
  • Packing Group：I
  • Hazard Level：3
  • Risk Phrases：R23/24/25; R34; R40; R43; R36/37; R12
  • Packing Group：I
  • Safety Term：3
  • HazardClass：4.1
  • PackingGroup：III

1-(4-Ethoxyphenyl)-5-mercapto-1H-tetrazole Customs Data

  • HS CODE：29121200
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4-Ethoxyphenyl)-5-mercapto-1H-tetrazole Pricemore >>

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1-(4-Ethoxyphenyl)-5-mercapto-1H-tetrazole Production Method

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